Cas no 1539623-57-8 (4-(3-Hydroxy-4-methylphenyl)butan-2-one)
4-(3-Hydroxy-4-methylphenyl)butan-2-one Chemical and Physical Properties
Names and Identifiers
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- EN300-1869509
- 4-(3-hydroxy-4-methylphenyl)butan-2-one
- 1539623-57-8
- 4-(3-Hydroxy-4-methylphenyl)butan-2-one
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- Inchi: 1S/C11H14O2/c1-8-3-5-10(7-11(8)13)6-4-9(2)12/h3,5,7,13H,4,6H2,1-2H3
- InChI Key: XYBFLYDHSRFJIG-UHFFFAOYSA-N
- SMILES: OC1=C(C)C=CC(=C1)CCC(C)=O
Computed Properties
- Exact Mass: 178.099379685g/mol
- Monoisotopic Mass: 178.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 37.3Ų
4-(3-Hydroxy-4-methylphenyl)butan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1869509-0.05g |
4-(3-hydroxy-4-methylphenyl)butan-2-one |
1539623-57-8 | 0.05g |
$1381.0 | 2023-06-02 | ||
| Enamine | EN300-1869509-0.1g |
4-(3-hydroxy-4-methylphenyl)butan-2-one |
1539623-57-8 | 0.1g |
$1447.0 | 2023-06-02 | ||
| Enamine | EN300-1869509-0.25g |
4-(3-hydroxy-4-methylphenyl)butan-2-one |
1539623-57-8 | 0.25g |
$1513.0 | 2023-06-02 | ||
| Enamine | EN300-1869509-0.5g |
4-(3-hydroxy-4-methylphenyl)butan-2-one |
1539623-57-8 | 0.5g |
$1577.0 | 2023-06-02 | ||
| Enamine | EN300-1869509-1.0g |
4-(3-hydroxy-4-methylphenyl)butan-2-one |
1539623-57-8 | 1g |
$1643.0 | 2023-06-02 | ||
| Enamine | EN300-1869509-2.5g |
4-(3-hydroxy-4-methylphenyl)butan-2-one |
1539623-57-8 | 2.5g |
$3220.0 | 2023-06-02 | ||
| Enamine | EN300-1869509-5.0g |
4-(3-hydroxy-4-methylphenyl)butan-2-one |
1539623-57-8 | 5g |
$4764.0 | 2023-06-02 | ||
| Enamine | EN300-1869509-10.0g |
4-(3-hydroxy-4-methylphenyl)butan-2-one |
1539623-57-8 | 10g |
$7065.0 | 2023-06-02 |
4-(3-Hydroxy-4-methylphenyl)butan-2-one Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 4-(3-Hydroxy-4-methylphenyl)butan-2-one
Comprehensive Overview of 4-(3-Hydroxy-4-methylphenyl)butan-2-one (CAS No. 1539623-57-8): Properties, Applications, and Industry Insights
4-(3-Hydroxy-4-methylphenyl)butan-2-one (CAS No. 1539623-57-8) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique structural properties. This aromatic ketone derivative features a hydroxyl group and a methyl substitution on the phenyl ring, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential as a flavor enhancer and bioactive scaffold, with recent studies exploring its role in green chemistry applications.
The compound's molecular structure (C11H14O2) exhibits both hydrophilic and lipophilic characteristics, enabling diverse solubility profiles. This dual nature makes 1539623-57-8 valuable for drug formulation optimization, especially in enhancing API bioavailability. Current market trends show growing demand for such multifunctional intermediates, particularly in sustainable synthesis routes that align with environmental regulations.
In fragrance development, 4-(3-Hydroxy-4-methylphenyl)butan-2-one contributes woody-amber notes with exceptional stability. Perfumers value its low volatility and fixative properties, which address consumer demands for long-lasting scents. The compound's structural analogs are being investigated for cosmetic applications, including anti-aging formulations – a hot topic in beauty industry forums.
Analytical characterization of CAS 1539623-57-8 typically involves HPLC purification and spectroscopic validation (NMR, MS). Recent advancements in process chemistry have improved its synthetic accessibility, with several patented routes emphasizing atom economy. These developments respond to pharmaceutical manufacturers' needs for cost-effective intermediates in small molecule drug discovery pipelines.
Quality control specifications for 4-(3-Hydroxy-4-methylphenyl)butan-2-one typically require ≥98% purity, with strict limits on process impurities. The compound's storage stability under nitrogen atmosphere makes it suitable for global supply chains – a crucial factor as companies diversify raw material sourcing strategies post-pandemic.
Emerging research explores the compound's potential in biocatalysis and enantioselective synthesis, aligning with industry shifts toward biobased production. Its hydrogen bonding capacity makes it interesting for molecular recognition studies, particularly in supramolecular chemistry applications gaining traction in material science.
Regulatory status of 1539623-57-8 varies by region, with most jurisdictions classifying it as non-hazardous when handled properly. However, manufacturers must comply with evolving REACH regulations and GMP standards, especially for pharmaceutical-grade material. Documentation of quality assurance protocols is essential for regulatory submissions in target markets.
The global market for 4-(3-Hydroxy-4-methylphenyl)butan-2-one reflects broader trends in fine chemicals demand, with Asia-Pacific showing particular growth. Strategic partnerships between custom synthesis providers and end-user industries are shaping supply dynamics, while continuous manufacturing innovations promise improved production scalability.
Future applications may leverage the compound's chelating properties in catalytic systems or functional materials. Its structural modularity makes it a candidate for combinatorial chemistry libraries – an area of intense interest for high-throughput screening platforms in drug discovery.
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